4-(methoxycarbonyl)phenyl 3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoate

• IUPAC Name: (4-methoxycarbonylphenyl) 3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)benzoate
• InChI: InChI=1S/C24H19NO6/c1-30-23(28)13-7-9-18(10-8-13)31-24(29)16-3-2-4-17(12-16)25-21(26)19-14-5-6-15(11-14)20(19)22(25)27/h2-10,12,14-15,19-20H,11H2,1H3
• InChI Key: KKBKAYSAXIWTFP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OC(=O)C2=CC(=CC=C2)N3C(=O)C4C5CC(C4C3=O)C=C5
• Molecular Formula: C24H19NO6
• Molecular Weight: 417.4 g/mol

Description

4-(methoxycarbonyl)phenyl 3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoate is a useful research compound. Its molecular formula is C24H19NO6 and its molecular weight is 417.4 g/mol. The purity is usually 95%.
The exact mass of the compound 4-(methoxycarbonyl)phenyl 3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoate is 417.12123733 g/mol and the complexity rating of the compound is 783. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-(methoxycarbonyl)phenyl 3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(methoxycarbonyl)phenyl 3-(3,5-dioxo-4-azatricyclo[5.2.1.0~2,6~]dec-8-en-4-yl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Mesomorphic Behavior and Liquid Crystal Applications

Research has shown that certain phenyl benzoate derivatives, including compounds structurally similar to 4-(methoxycarbonyl)phenyl 3-(3,5-dioxo-4-azatricyclo[5.2.1.02,6]dec-8-en-4-yl)benzoate, exhibit mesomorphic behavior crucial for applications in liquid crystal displays (LCDs) and other optoelectronic devices. For instance, the effects of lateral substituents on mesomorphic behavior have been extensively studied, revealing how various functional groups influence the thermal stability and phase transitions of liquid crystalline materials. Compounds with certain substituents tend to exhibit nematic and smectic phases, which are pivotal for the performance of liquid crystal-based technologies (Matsunaga, Saito, Owada, & Iwai, 1999).

Anti-Juvenile Hormone Activity

Another area of application is in the field of biochemistry and pest management, where derivatives of phenyl benzoate have been synthesized and tested for their anti-juvenile hormone activity. These substances have potential applications in controlling pest populations by inducing precocious metamorphosis in insects, thus disrupting their development and reproductive cycles (Furuta, Shirahashi, Yamashita, Ashibe, & Kuwano, 2006).

Synthesis and Chemical Properties

The synthesis and chemical properties of phenyl benzoate derivatives have also been a focus of research, exploring how these compounds can be modified and utilized in various chemical reactions. Studies on their synthesis, including palladium-catalyzed reactions, have provided insights into efficient methods for producing these compounds with potential applications in medicinal chemistry and materials science (Massacret, Lhoste, Lakhmiri, Parella, & Sinou, 1999).

Thermal Stability and Photophysical Properties

Furthermore, the thermal stability and photophysical properties of phenyl benzoate derivatives are crucial for their application in materials science, particularly in the development of new materials with specific thermal and optical characteristics. Research in this area has focused on understanding how different substituents affect the thermal stability of the smectic A phase in liquid crystalline systems, which is essential for the design of materials with tailored properties (Takenaka, Sakurai, Takeda, Ikemoto, Miyake, Kusabayashi, & Takagi, 1990).